Cas no 2137842-01-2 (5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde)

• Product Name: 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde
• CAS No: 2137842-01-2
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5951327
• PubChem ID: 165455451
• Update Time: 2025-06-08

5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-722259
• 2137842-01-2
• 5-(3,4-dimethylcyclohexyl)piperidine-3-carbaldehyde
• 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde

• Inchi： 1S/C14H25NO/c1-10-3-4-13(5-11(10)2)14-6-12(9-16)7-15-8-14/h9-15H,3-8H2,1-2H3
• InChI Key： RYENGWHTWHAVLO-UHFFFAOYSA-N
• SMILES： O=CC1CNCC(C1)C1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde

Introduction to 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde (CAS No. 2137842-01-2)

5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137842-01-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this aldehyde derivative consists of a piperidine ring substituted with a 3,4-dimethylcyclohexyl group, which contributes to its distinct chemical behavior and reactivity.

The 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde moiety is particularly intriguing from a synthetic chemistry perspective. The presence of the aldehyde functional group (CHO) at the third position of the piperidine ring makes it a versatile intermediate for further functionalization. This feature is highly valuable in medicinal chemistry, where such intermediates are often used to construct more complex molecules with desired pharmacological properties.

Recent advancements in the field of drug discovery have highlighted the importance of structural diversity in lead compounds. The 3,4-dimethylcyclohexyl substituent in this compound imparts steric hindrance and lipophilicity, which can influence its binding affinity to biological targets. These characteristics make it an attractive candidate for designing molecules with improved pharmacokinetic profiles, such as enhanced solubility and bioavailability.

In academic research, the CAS No. 2137842-01-2 identifier ensures precise referencing and retrieval of scientific literature related to this compound. Studies have demonstrated that derivatives of piperidine are prevalent in various drug classes, including antipsychotics, antivirals, and anti-inflammatory agents. The incorporation of the 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde scaffold into these drug candidates has shown promise in preclinical models.

The synthesis of 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde involves multi-step organic transformations, typically starting from commercially available precursors. One common synthetic route includes the formation of the piperidine ring followed by alkylation with a 3,4-dimethylcyclohexyl halide. Subsequent oxidation of the resulting secondary amine yields the desired aldehyde. These synthetic strategies highlight the compound's accessibility and utility in laboratory settings.

From a biological activity standpoint, the aldehyde group in 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde serves as a reactive site for further derivatization. This reactivity has been exploited in various drug discovery campaigns to introduce different functional groups that modulate biological activity. For instance, condensation reactions with hydrazines or phenols can yield Schiff bases or heterocyclic compounds with potential therapeutic effects.

Recent publications have explored the pharmacological properties of analogs derived from 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde. These studies have focused on evaluating their interactions with specific enzymes and receptors relevant to human diseases. Notably, some derivatives have demonstrated inhibitory activity against targets involved in neurological disorders and infectious diseases. Such findings underscore the compound's significance as a building block for novel therapeutics.

The role of computational chemistry in optimizing the structure-activity relationships (SAR) of 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde derivatives cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify key interactions between these compounds and biological targets. These computational approaches complement experimental efforts by providing rapid screening and design iterations.

In conclusion, 5-(3,4-Dimethylcyclohexyl)piperidine-3-carbaldehyde (CAS No. 2137842-01-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel drug candidates with potential applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies, this compound is likely to remain a cornerstone in medicinal chemistry endeavors.